N-[5-(anilinocarbonyl)-2-methoxyphenyl]-2-thiophenecarboxamide

• IUPAC Name: N-[2-methoxy-5-(phenylcarbamoyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H16N2O3S/c1-24-16-10-9-13(18(22)20-14-6-3-2-4-7-14)12-15(16)21-19(23)17-8-5-11-25-17/h2-12H,1H3,(H,20,22)(H,21,23)
• InChI Key: JCOJRVAWPBFHJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C19H16N2O3S
• Molecular Weight: 352.4 g/mol

Description

N-[5-(anilinocarbonyl)-2-methoxyphenyl]-2-thiophenecarboxamide, also known as CT-3 or Ajulemic Acid, is a synthetic cannabinoid derivative that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1990s by researchers at the University of Connecticut and has since been the subject of numerous scientific investigations.

Mechanism of Action

The exact mechanism of action of N-[5-(anilinocarbonyl)-2-methoxyphenyl]-2-thiophenecarboxamide is not fully understood, but it is thought to exert its effects by interacting with the endocannabinoid system. Specifically, it has been shown to activate the CB2 receptor, which is primarily expressed on immune cells and is involved in the regulation of inflammation and immune function.
Biochemical and Physiological Effects:
N-[5-(anilinocarbonyl)-2-methoxyphenyl]-2-thiophenecarboxamide has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation and pain in animal models of arthritis, and to improve symptoms in animal models of multiple sclerosis and Crohn's disease. It has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of N-[5-(anilinocarbonyl)-2-methoxyphenyl]-2-thiophenecarboxamide is that it is a synthetic compound, which means that it can be easily produced in large quantities and with high purity. This makes it a useful tool for studying the endocannabinoid system and for investigating the potential therapeutic applications of cannabinoid derivatives. One limitation of N-[5-(anilinocarbonyl)-2-methoxyphenyl]-2-thiophenecarboxamide is that it has not yet been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on N-[5-(anilinocarbonyl)-2-methoxyphenyl]-2-thiophenecarboxamide and other cannabinoid derivatives. One area of interest is the development of more selective CB2 receptor agonists, which could potentially have fewer side effects than non-selective agonists like N-[5-(anilinocarbonyl)-2-methoxyphenyl]-2-thiophenecarboxamide. Another area of interest is the investigation of the potential therapeutic applications of cannabinoid derivatives in cancer, as there is growing evidence that they may have anti-tumor effects. Additionally, more research is needed to fully understand the safety and efficacy of N-[5-(anilinocarbonyl)-2-methoxyphenyl]-2-thiophenecarboxamide in humans, and to determine the optimal dosing and administration regimens for different conditions.

Synthesis Methods

The synthesis of N-[5-(anilinocarbonyl)-2-methoxyphenyl]-2-thiophenecarboxamide involves the reaction of 2-methoxy-5-nitrobenzoyl chloride with aniline to form 2-methoxy-5-nitrobenzanilide, which is then reacted with thiophene-2-carboxylic acid to give the final product. The synthesis method has been optimized over the years to improve yield and purity, and several variations have been reported in the literature.

Scientific Research Applications

N-[5-(anilinocarbonyl)-2-methoxyphenyl]-2-thiophenecarboxamide has been investigated for its potential therapeutic applications in several areas, including pain management, inflammation, and autoimmune disorders. It has been shown to have anti-inflammatory and immunomodulatory effects, which make it a promising candidate for the treatment of conditions such as rheumatoid arthritis, multiple sclerosis, and Crohn's disease.